Cas no 55290-68-1 (Trazodone N-Oxide)

• Product Name: Trazodone N-Oxide
• CAS No: 55290-68-1
• MF: C₁₉H₂₂ClN₅O₂
• MW: 387.863282680511
• MDL: MFCD18382443
• CID: 352301
• PubChem ID: 46783124
• Update Time: 2025-05-22

Trazodone N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-[3-[4-(3-chlorophenyl)-1-oxido-1-piperazinyl]propyl]-
• Trazodone N-Oxide
• 2-[3-[4-(3-chlorophenyl)-1-oxidopiperazin-1-ium-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• FT-0675365
• 4-(3-chlorophenyl)-1-(3-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}propyl)piperazin-1-ium-1-olate
• 55290-68-1
• FNV4RP0XXB
• AKOS030255919
• TRAZODONE N-OXIDE [USP IMPURITY]
• EN300-205525
• DTXSID80203794
• CS-0239092
• UNII-FNV4RP0XXB
• Q27278098
• 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one, 2-(3-(4-(3-chlorophenyl)-1-oxido-1-piperazinyl)propyl)-
• 2-[3-[4-(3-Chlorophenyl)-1-oxido-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
• Z1999527057
• Trazodone hydrochloride impurity A [BP]
• 4-(3-Chlorophenyl)-1-(3-(3-oxo-2,3-dihydro-1,2,4-triazolo(4,3-a)pyridin-2-yl)propyl)piperazine N1-oxide
• 2-[3-[4-(3-Chlorophenyl)-1-oxido-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one;
• DTXCID10126285
• TRAZODONE N-OXIDE (USP IMPURITY)
• TRAZODONE HYDROCHLORIDE IMPURITY A

• MDL： MFCD18382443
• Inchi： 1S/C19H22ClN5O2/c20-16-5-3-6-17(15-16)22-10-13-25(27,14-11-22)12-4-9-24-19(26)23-8-2-1-7-18(23)21-24/h1-3,5-8,15H,4,9-14H2
• InChI Key： WPWLJYFNNKOAFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CC[N+](CCCN2C(N3C=CC=CC3=N2)=O)(CC1)[O-]

Computed Properties

• Exact Mass: 387.14600
• Monoisotopic Mass: 387.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2
• XLogP3: 2.3

Experimental Properties

• Melting Point: 119-122°C
• Solubility: Methanol, Water
• PSA: 71.97000
• LogP: 2.39810

Trazodone N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Additional information on Trazodone N-Oxide

Recent Advances in Trazodone N-Oxide (55290-68-1) Research: A Comprehensive Review

Trazodone N-Oxide (CAS: 55290-68-1), a metabolite of the widely prescribed antidepressant trazodone, has recently garnered significant attention in chemical biology and pharmaceutical research. This compound represents a critical intermediate in trazodone metabolism and exhibits unique pharmacological properties that distinguish it from its parent compound. Recent studies have explored its potential therapeutic applications, metabolic pathways, and safety profile, shedding new light on its role in neuropharmacology.

Emerging research indicates that Trazodone N-Oxide may possess distinct receptor binding characteristics compared to trazodone itself. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this metabolite shows reduced affinity for α1-adrenergic receptors while maintaining significant activity at 5-HT2A receptors. This selective receptor profile suggests potential advantages in terms of side effect reduction, particularly concerning cardiovascular effects associated with trazodone therapy.

The metabolic transformation of trazodone to its N-oxide derivative involves cytochrome P450 enzymes, primarily CYP3A4. Recent investigations have focused on the kinetics of this biotransformation process, with findings indicating significant inter-individual variability in metabolite production. This variability may explain some of the differences in clinical response observed among patients receiving trazodone therapy.

Analytical methodologies for Trazodone N-Oxide quantification have seen notable advancements. A 2024 publication in Analytical and Bioanalytical Chemistry described a highly sensitive LC-MS/MS method capable of detecting the compound at sub-nanogram levels in biological matrices. This technical progress has enabled more accurate pharmacokinetic studies and facilitated research into the metabolite's distribution and elimination patterns.

From a safety perspective, recent toxicological evaluations suggest that Trazodone N-Oxide may contribute to some of the adverse effects associated with trazodone therapy, particularly in cases of impaired metabolism. However, research also indicates that the compound may have a more favorable safety profile regarding certain side effects, such as orthostatic hypotension, compared to the parent drug.

Current research directions include exploring the potential of Trazodone N-Oxide as a standalone therapeutic agent and investigating its role in drug-drug interactions. Several pharmaceutical companies have initiated preclinical studies to evaluate its efficacy in various neuropsychiatric conditions, with preliminary results expected in late 2024.

The chemical stability and formulation challenges of Trazodone N-Oxide have also been subjects of recent investigation. Researchers have developed novel salt forms and prodrug approaches to enhance its bioavailability and shelf life, addressing some of the limitations identified in early studies.

In conclusion, Trazodone N-Oxide (55290-68-1) represents an important focus of contemporary psychopharmacological research. Its unique pharmacological profile and metabolic characteristics continue to provide valuable insights into trazodone's mechanism of action and may lead to the development of improved therapeutic options for mood disorders.